Cas no 1520-50-9 (2-Butenedioic acid, diethyl ester)

2-Butenedioic acid, diethyl ester structure

1520-50-9 structure

Product Name:2-Butenedioic acid, diethyl ester

CAS No:1520-50-9

Molecular Formula:C_₈H_₁₂O_₄

Molecular Weight:172.17800

CID:1328976

PubChem ID:12201

2-Butenedioic acid, diethyl ester Properties

Names and Identifiers

- 2-Butenedioic acid, diethyl ester
- diethyl fumarate
- AKOS025243721
- Ethyl maleate
- DB-054151
- 1520-50-9
- diethyl but-2-enedioate
- butenedioic acid diethyl ester
- Diethyl 2-butenedioate
- bis(ethoxycarbonyl)ethylene
- DTXSID8048151
- 2-Butenedioic acid (2E)-, 1,4-diethyl ester
- IEPRKVQEAMIZSS-UHFFFAOYSA-N
- +Expand
- InChIKey： IEPRKVQEAMIZSS-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3
- SMILES： CCOC(=O)C=CC(=O)OCC

Computed Properties

Exact Mass: 172.07400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 172.07355886g/mol
Heavy Atom Count: 12
Complexity: 164
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 52.6Å²

Experimental Properties

LogP: 0.66880
PSA: 52.60000

2-Butenedioic acid, diethyl ester Synthesis

Synthetic Circuit 1

637-69-4

623-73-4

1520-50-9

98017-60-8

Reaction Conditions

1.1 Catalysts: 2803878-20-6 Solvents: N,N-Dimethylformamide-d7 ; 30 h, 40 °C

Reference

: A Novel M8L6 Cubic Cage That Binds Tetrapyridyl Porphyrins: Cage and Solvent Effects in Cobalt-Porphyrin-Catalyzed Cyclopropanation Reactions

Mouarrawis, Valentinos; Bobylev, Eduard O.; de Bruin, Bas; Reek, Joost N. H., Chemistry - A European Journal (2021, 2021, 27(32), 8390-8397

Synthetic Circuit 2

100-42-5

623-73-4

1520-50-9

97-71-2

Reaction Conditions

1.1C:2803878-20-6, S:DMF, 30 min, 40°C
1.230 h, 40°C

Reference

: A Novel M8L6 Cubic Cage That Binds Tetrapyridyl Porphyrins: Cage and Solvent Effects in Cobalt-Porphyrin-Catalyzed Cyclopropanation Reactions

By Mouarrawis, Valentinos et al, Chemistry - A European Journal, 2021, 27(32), 8390-8397

Synthetic Circuit 3

100-42-5

623-73-4

1520-50-9

97-71-2

Reaction Conditions

1.1C:1621429-45-5, C:AgO3SCF3, S:CH2Cl2, rt → -5°C
1.2S:CH2Cl2, 1 h, -5°C; overnight, -5°C

Reference

: Versatile coordination chemistry of a bis(methyliminophosphoranyl)pyridine ligand on copper centres

By Cheisson, Thibault and Auffrant, Audrey, Dalton Transactions, 2014, 43(35), 13399-13409

2-Butenedioic acid, diethyl ester Raw materials

p-Methoxystyrene

2-Butenedioic acid, diethyl ester Preparation Products

2-Butenedioic acid, diethyl ester Related Literature

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J. Mater. Chem. A, 2022,10, 23103-23112
10. 3D hollow MXene (Ti3C2)/reduced graphene oxide hybrid nanospheres for high-performance Li-ion storage†

Miao Guo,Shulin Zhong,Tian Xu,Yuqin Huang,Guanglin Xia,Tengfei Zhang,Xuebin Yu J. Mater. Chem. A, 2021,9, 23841-23849

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